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Compound of Interest

Compound Name: Ezetimibe D4

Cat. No.: B15616444

This guide provides essential safety and logistical information for the proper disposal of
Ezetimibe-D4, a deuterated internal standard used in research.[1] Adherence to these
procedural steps is critical for ensuring laboratory safety and regulatory compliance. This
document is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling or disposing of Ezetimibe-D4, it is crucial to review the following safety
protocols. This substance may be harmful if swallowed, inhaled, or absorbed through the skin,
and may cause irritation to the skin, eyes, and respiratory tract.[2] Furthermore, it is classified
as very toxic to aquatic life, necessitating strict environmental controls.[3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields, impervious gloves, and a lab coat.[2] For operations that may
generate dust, use a full-face respirator with appropriate cartridges as a backup to
engineering controls.[2]

e Engineering Controls: Handle Ezetimibe-D4 in a well-ventilated area, preferably within a
laboratory fume hood to minimize exposure.[2]

» Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.
[2] Do not breathe dust.[4] Keep containers tightly closed when not in use and store in a
refrigerated, well-ventilated location.[2]
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o First Aid:
o Eye Contact: Flush eyes with water as a precaution.[2]
o Skin Contact: Wash the affected area immediately with soap and plenty of water.[2]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration and consult a physician.[2]

o Ingestion: Rinse the mouth with water and consult a physician. Never give anything by

mouth to an unconscious person.[2]

Quantitative Data and Hazard Summary

The following table summarizes key identification and hazard information for Ezetimibe-D4,
compiled from safety data sheets.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cdnisotopes.com/media/catalog/product/d/-/d-7529_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7529_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7529_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7529_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Data Reference

(3R,4S)-1-(4-fluorophenyl-
2,3,5,6-d4)-3-[(3S)-3-(4-

Chemical Name fluorophenyl)-3- [3]
hydroxypropyl]-4-(4-
hydroxyphenyl)-2-azetidinone

CAS Number 1093659-90-5 [2]

Chemical Formula C24H17D4F2NOs3 [2]

Very toxic to aquatic life.[3]

May be harmful if swallowed,

Hazard Classification ) [2][3]
inhaled, or absorbed through
skin.[2]

UN Number UN3077 [3][4]

Environmentally hazardous
Proper Shipping Name substance, solid, n.o.s. [3114]
(Ezetimibe-d4)

9 (Miscellaneous hazardous
Transport Hazard Class ] [4]
materials)

Packaging Group 1 [4]

Disposal Protocol for Ezetimibe-D4

Improper disposal, such as flushing down the drain or discarding in household garbage, is
strictly prohibited.[3][5][6] Pharmaceutical waste can contaminate water supplies and harm the
environment.[6][7] The required method of disposal is through a licensed professional waste
management service in accordance with all local, state, and federal regulations.[2][8][9]

Methodology:

e Waste Segregation and Collection:
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o Collect all Ezetimibe-D4 waste, including unused product and contaminated materials
(e.g., gloves, wipes, empty containers), in a dedicated, suitable, and closed container.[2]

o Ensure the container is compatible with the chemical and properly sealed to prevent leaks
or spills.

o Container Labeling:

o Clearly label the waste container as "Hazardous Waste" or as required by your institution's
specific guidelines.

o The label must accurately identify the contents, including the name "Ezetimibe-D4" and
any associated hazard warnings. Use black containers for hazardous pharmaceutical
waste where applicable.[10]

o Accidental Spill Cleanup:
o In case of a spill, use personal protective equipment.[2]

o Pick up and arrange disposal without creating dust.[2] For larger spills, clear the area and
move upwind.[9]

o Collect the spilled material using dry cleanup procedures (e.g., vacuum or sweep) and
place it in the designated hazardous waste container.[9]

o Prevent the product from entering drains, sewers, or waterways.[2][3]
e Storage:

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
waste accumulation area, away from incompatible materials like strong oxidizing agents.

[2]

o Follow all institutional and regulatory requirements for the storage of hazardous chemical
waste.

e Professional Disposal:
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o Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the Ezetimibe-D4 waste.[2][8]

o Provide the service with the Safety Data Sheet (SDS) and any other required
documentation.

o The standard disposal method for such pharmaceutical waste is typically high-temperature
incineration at a permitted hazardous waste facility.[5][10]

o Documentation:

o Maintain detailed records of the waste disposal process, including the date, quantity of
waste, and the name of the disposal company, as required by regulatory bodies such as
the EPA.[7]

Ezetimibe-D4 Disposal Workflow

The following diagram illustrates the procedural workflow for the safe disposal of Ezetimibe-D4.
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Diagram: Ezetimibe-D4 Disposal Workflow

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of Ezetimibe-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Ezetimibe-D4: Comprehensive Disposal and Safety
Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616444#ezetimibe-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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